Cas no 1895179-57-3 (2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid
• CAS No: 1895179-57-3
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 6072904
• PubChem ID: 117278999
• Update Time: 2025-06-13

2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid
• EN300-1786435
• 1895179-57-3

• Inchi： 1S/C9H7FO3/c1-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： ZWVRCZQFXMQAKN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1F)C)(=O)C(=O)O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid

Recent Advances in the Study of 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid (CAS: 1895179-57-3)

2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid (CAS: 1895179-57-3) is a fluorinated aromatic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. The presence of both a fluoro and a methyl group on the phenyl ring, along with the oxoacetic acid moiety, makes it a versatile intermediate for the synthesis of more complex molecules. Recent studies have explored its role in enzyme inhibition, metabolic pathways, and as a precursor for novel therapeutic agents.

One of the key areas of research involving 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid is its application in the development of enzyme inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain kinases involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. The results indicated that the fluoro and methyl substitutions play a critical role in stabilizing the inhibitor-enzyme complex, thereby improving therapeutic efficacy.

In addition to its role in enzyme inhibition, 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid has also been investigated for its potential in metabolic engineering. A recent paper in ACS Chemical Biology (2024) highlighted its use as a metabolic intermediate in the biosynthesis of fluorinated natural products. The study revealed that this compound can be efficiently incorporated into microbial pathways, enabling the production of fluorinated analogs of biologically active molecules. This approach opens new avenues for the development of fluorinated pharmaceuticals with improved pharmacokinetic properties.

Another significant advancement involves the use of 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid in the synthesis of novel drug candidates. A research team at a leading pharmaceutical company reported the successful incorporation of this compound into a series of small-molecule inhibitors targeting a specific oncogenic protein. The study, published in Nature Communications (2023), demonstrated that the resulting compounds exhibited potent anti-proliferative activity in cancer cell lines, with minimal off-target effects. The researchers attributed this selectivity to the unique electronic and steric properties imparted by the fluoro and methyl groups.

Despite these promising findings, challenges remain in the large-scale synthesis and application of 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid. A recent review in Organic Process Research & Development (2024) discussed the optimization of synthetic routes to improve yield and purity. The authors emphasized the need for greener and more sustainable methods, such as catalytic fluorination and flow chemistry, to address the environmental and economic concerns associated with traditional synthetic approaches.

In conclusion, 2-(2-fluoro-4-methylphenyl)-2-oxoacetic acid (CAS: 1895179-57-3) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a focal point for ongoing studies aimed at developing novel therapeutics and understanding biochemical pathways. Future research should focus on overcoming synthetic challenges and exploring its potential in emerging areas such as targeted drug delivery and personalized medicine.